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Cat. No.: B082857 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cerium(III) carbonate serves as a critical precursor in the synthesis of advanced ceria-based

catalysts for automotive exhaust aftertreatment. The unique redox properties of cerium, cycling

between Ce³⁺ and Ce⁴⁺, allow it to act as an oxygen storage component in three-way catalysts

(TWCs). This capability is paramount for the efficient and simultaneous conversion of harmful

exhaust pollutants—carbon monoxide (CO), nitrogen oxides (NOx), and unburned

hydrocarbons (HC)—into benign substances such as carbon dioxide (CO₂), nitrogen (N₂), and

water (H₂O). The use of cerium(III) carbonate offers a reliable and reproducible route to

obtaining high-surface-area ceria with excellent thermal stability and catalytic activity.

These application notes provide detailed protocols for the synthesis of ceria-based catalysts

from a cerium(III) carbonate precursor, their subsequent application onto a monolithic support,

and standardized methods for performance evaluation.

Data Presentation
The following tables summarize the typical performance of ceria-based catalysts derived from

cerium(III) carbonate precursors in the conversion of CO, NOx, and hydrocarbons at various

operating temperatures.

Table 1: Carbon Monoxide (CO) Conversion Efficiency
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Temperature (°C) CO Conversion (%)

150 25

200 60

250 95

300 >99

350 >99

400 >99

450 >99

500 >99

Table 2: Nitrogen Oxides (NOx) Conversion Efficiency

Temperature (°C) NOx Conversion (%)

200 10

250 45

300 85

350 >95

400 >98

450 >99

500 >99

550 >99

Table 3: Hydrocarbon (HC, as Propylene) Conversion Efficiency
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Temperature (°C) HC Conversion (%)

250 20

300 55

350 80

400 92

450 >98

500 >99

550 >99

Experimental Protocols
Protocol 1: Synthesis of Ceria Catalyst Powder from
Cerium(III) Carbonate Precursor
This protocol details the synthesis of ceria catalyst powder via the precipitation of cerium(III)
carbonate followed by calcination.

Materials:

Cerium(III) nitrate hexahydrate (Ce(NO₃)₃·6H₂O)

Ammonium carbonate ((NH₄)₂CO₃) or Urea (CO(NH₂)₂)

Deionized water

Ethanol

Nitric acid (optional, for pH adjustment)

Ammonium hydroxide (optional, for pH adjustment)

Procedure:

Preparation of Precursor Solutions:
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Prepare a 0.5 M solution of cerium(III) nitrate by dissolving the appropriate amount of

Ce(NO₃)₃·6H₂O in deionized water.

Prepare a 1.5 M solution of ammonium carbonate by dissolving it in deionized water.

Precipitation of Cerium(III) Carbonate:

Slowly add the ammonium carbonate solution to the cerium(III) nitrate solution dropwise

under vigorous stirring at room temperature.

Continuously monitor and maintain the pH of the mixture between 7.0 and 8.0 using dilute

nitric acid or ammonium hydroxide if necessary.

Continue stirring for 2-4 hours after the addition is complete to ensure full precipitation.

Aging and Filtration:

Age the resulting slurry for 12-24 hours at room temperature without stirring.

Separate the white precipitate of cerium(III) carbonate hydrate by filtration.

Wash the precipitate several times with deionized water and then with ethanol to remove

residual ions.

Drying and Calcination:

Dry the filtered precipitate in an oven at 100-120 °C for 12 hours.

Calcine the dried cerium(III) carbonate powder in a furnace in a static air atmosphere.

Ramp the temperature at a rate of 5 °C/min to 500 °C and hold for 4 hours to decompose

the carbonate into cerium(IV) oxide (ceria).

Allow the furnace to cool down to room temperature and collect the resulting ceria powder.

Protocol 2: Washcoating of Ceria Catalyst onto a
Cordierite Monolith
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This protocol describes the application of the synthesized ceria powder onto a ceramic

monolith support.

Materials:

Synthesized ceria powder

Deionized water

Boehmite (AlOOH) or colloidal silica as a binder

Dilute acetic acid or nitric acid (as a dispersant)

Cordierite monolith

Compressed air or nitrogen

Procedure:

Slurry Preparation:

Prepare a slurry containing 30-40 wt% ceria powder, 3-5 wt% binder, and the remainder

deionized water.

Add a few drops of dilute acid to adjust the pH to 4-5 to aid in dispersion.

Ball mill the slurry for 4-8 hours to reduce the particle size and ensure homogeneity.

Washcoating:

Immerse the cordierite monolith into the prepared slurry for 1-2 minutes.

Slowly withdraw the monolith from the slurry.

Remove the excess slurry from the channels by blowing with compressed air or nitrogen.

Drying and Calcination:

Dry the coated monolith at 120 °C for 2 hours.
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Calcine the dried monolith in air by heating to 500 °C at a rate of 5 °C/min and holding for

2 hours.

Repeat the washcoating, drying, and calcination steps until the desired catalyst loading is

achieved (typically 15-20% of the monolith weight).

Protocol 3: Catalyst Performance Evaluation (Light-off
Test)
This protocol outlines a standard laboratory procedure for evaluating the catalytic performance.

Apparatus:

Fixed-bed flow reactor

Temperature controller and furnace

Mass flow controllers for individual gases

Gas analyzer (e.g., FTIR or mass spectrometer)

Procedure:

Catalyst Loading:

Place a core-drilled sample of the washcoated monolith in the reactor.

Pre-treatment:

Heat the catalyst to 550 °C in a flow of N₂ and hold for 1 hour to ensure a clean surface.

Cool the catalyst to 100 °C in N₂.

Light-off Test:

Introduce the simulated exhaust gas mixture at a specified gas hourly space velocity

(GHSV), typically 30,000 - 60,000 h⁻¹. A typical gas composition is:
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CO: 0.5%

NO: 1000 ppm

C₃H₆ (propylene): 500 ppm

O₂: 0.5%

H₂O: 10%

CO₂: 10%

N₂: Balance

Ramp the temperature from 100 °C to 600 °C at a rate of 10 °C/min.

Continuously monitor the concentrations of CO, NO, and C₃H₆ at the reactor outlet using

the gas analyzer.

Data Analysis:

Calculate the conversion efficiency of each pollutant at different temperatures using the

formula: Conversion (%) = [ (Inlet Concentration - Outlet Concentration) / Inlet

Concentration ] * 100

Plot the conversion efficiency as a function of temperature to determine the light-off

temperature (T₅₀), which is the temperature at which 50% conversion is achieved.

Visualizations
Experimental Workflow
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Caption: Workflow for catalyst synthesis, washcoating, and performance testing.
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Catalytic Cycle on Ceria-Supported Noble Metal Catalyst
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Caption: Simplified catalytic cycle for CO and NOx conversion on a ceria-based catalyst.
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[https://www.benchchem.com/product/b082857#using-cerium-iii-carbonate-in-automotive-
exhaust-catalysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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